Cas no 1466561-22-7 (γ-(Aminomethyl)-1-methyl-1H-imidazole-5-propanol)

• Product Name: γ-(Aminomethyl)-1-methyl-1H-imidazole-5-propanol
• CAS No: 1466561-22-7
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6072721
• PubChem ID: 66118006
• Update Time: 2025-05-20

γ-(Aminomethyl)-1-methyl-1H-imidazole-5-propanol Chemical and Physical Properties

Names and Identifiers

• γ-(Aminomethyl)-1-methyl-1H-imidazole-5-propanol
• EN300-6325789
• 1466561-22-7
• 4-amino-3-(3-methylimidazol-4-yl)butan-1-ol
• AKOS015460903
• 4-amino-3-(1-methyl-1H-imidazol-5-yl)butan-1-ol

• Inchi： 1S/C8H15N3O/c1-11-6-10-5-8(11)7(4-9)2-3-12/h5-7,12H,2-4,9H2,1H3
• InChI Key： NLSOHYYDUQEOAJ-UHFFFAOYSA-N
• SMILES： C1N(C)C(C(CN)CCO)=CN=1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 387.8±32.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Additional information on γ-(Aminomethyl)-1-methyl-1H-imidazole-5-propanol

γ-(Aminomethyl)-1-methyl-1H-imidazole-5-propanol (CAS No. 1466561-22-7): A Comprehensive Overview

γ-(Aminomethyl)-1-methyl-1H-imidazole-5-propanol, identified by the CAS registry number 1466561-22-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring an imidazole ring, an aminomethyl group, and a hydroxylpropanol chain, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The structural composition of γ-(Aminomethyl)-1-methyl-1H-imidazole-5-propanol is pivotal to its functional properties. The imidazole ring, a heterocyclic aromatic structure, contributes to the molecule's stability and reactivity. The presence of the aminomethyl group introduces additional functionalities, enhancing its ability to participate in hydrogen bonding and other intermolecular interactions. Furthermore, the hydroxylpropanol chain imparts hydrophilic properties, which are crucial for solubility and bioavailability. These features collectively make the compound a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of γ-(Aminomethyl)-1-methyl-1H-imidazole-5-propanol. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic transformations, to optimize its production. These techniques not only enhance yield but also minimize environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, γ-(Aminomethyl)-1-methyl-1H-imidazole-5-propanol has demonstrated promising results in preclinical studies. It has been evaluated for its potential as an anticancer agent, where its ability to inhibit specific enzymes involved in tumor progression has been noted. Additionally, studies suggest that this compound may possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

The pharmacokinetic profile of γ-(Aminomethyl)-1-methyl-1H-imidazole-5-propanol is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for determining its suitability as a drug candidate. Recent investigations using advanced analytical techniques have provided insights into its bioavailability and metabolic pathways, paving the way for further optimization.

In conclusion, γ-(Aminomethyl)-1-methyl-1H-imidazole-5-propanol (CAS No. 1466561-22-7) represents a compelling compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable asset in the development of innovative therapeutic solutions.